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Compound of Interest

Compound Name: 3-Iodo-4-nitro-N,N-dimethylaniline

Cat. No.: B3331772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data and expected

physicochemical properties of 3-Iodo-4-nitro-N,N-dimethylaniline, with a focus on its solubility

and stability. Due to the limited availability of specific experimental data for this compound, this

guide supplements known values with predicted properties based on analogous compounds

and established principles of organic chemistry.

Core Physicochemical Properties
A summary of the known and predicted physicochemical properties of 3-Iodo-4-nitro-N,N-
dimethylaniline is presented below.
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Property Value Source

Molecular Formula C₈H₉IN₂O₂ ChemicalBook[1]

Molecular Weight 292.07 g/mol ChemicalBook[1]

Melting Point 140 °C ChemicalBook[1]

Predicted Water Solubility Low Inferred from analogues[2]

Predicted Organic Solvent

Solubility

Soluble in polar organic

solvents (e.g., Ethanol,

Acetone, DMSO)

Inferred from analogues[2]

Predicted Stability

Stable under normal

conditions; potential sensitivity

to light and strong oxidizing

agents.

Inferred from analogues[3]

Solubility Profile
Experimental Data
Specific quantitative solubility data for 3-Iodo-4-nitro-N,N-dimethylaniline in a range of

solvents is not readily available in the public domain.

Predicted Solubility
Based on its chemical structure, which includes a polar nitro group, a tertiary amine, and a

large hydrophobic iodinated aromatic ring, the following solubility profile is anticipated:

Water: The presence of the large, non-polar iodobenzene ring is expected to confer low

water solubility.

Polar Aprotic Solvents (e.g., DMSO, DMF, Acetone): High solubility is predicted due to the

polar nature of the nitro and dimethylamino groups.

Polar Protic Solvents (e.g., Ethanol, Methanol): Good solubility is expected.
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Non-polar Solvents (e.g., Hexane, Toluene): Limited solubility is anticipated due to the overall

polarity of the molecule.

Stability Profile
General Stability
3-Iodo-4-nitro-N,N-dimethylaniline is expected to be stable under standard laboratory

storage conditions (cool, dry, dark).[3] However, nitroaromatic compounds can exhibit

sensitivity to certain environmental factors.

Factors Affecting Stability
Light: Many nitroaromatic compounds are light-sensitive and can undergo photochemical

degradation. It is recommended to store this compound protected from light.

Temperature: While stable at room temperature, elevated temperatures may lead to

decomposition.

pH: The dimethylamino group can be protonated under acidic conditions, which may affect

the compound's stability and solubility. The nitro group can be reduced under certain

reductive conditions.

Oxidizing and Reducing Agents: As with many organic compounds, strong oxidizing or

reducing agents should be avoided to prevent degradation.[3] The nitro group is susceptible

to reduction to an amino group.

Experimental Protocols
The following are detailed methodologies for determining the solubility and stability of 3-Iodo-4-
nitro-N,N-dimethylaniline.

Protocol 1: Determination of Aqueous and Organic
Solvent Solubility
Objective: To quantitatively determine the solubility of 3-Iodo-4-nitro-N,N-dimethylaniline in

various solvents.
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Materials:

3-Iodo-4-nitro-N,N-dimethylaniline

Selection of solvents (e.g., Water, Ethanol, Methanol, Acetone, DMSO, Hexane)

Analytical balance

Vials with screw caps

Thermostatically controlled shaker or incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Methodology:

Preparation of Saturated Solutions:

Add an excess amount of 3-Iodo-4-nitro-N,N-dimethylaniline to a known volume of each

solvent in a sealed vial.

Equilibrate the samples by shaking at a constant temperature (e.g., 25 °C) for a defined

period (e.g., 24-48 hours) to ensure saturation.

Separation of Undissolved Solid:

Centrifuge the vials at high speed to pellet the undissolved solid.

Sample Analysis:

Carefully withdraw a known volume of the supernatant.

Dilute the supernatant with a suitable solvent to a concentration within the linear range of

the analytical method.
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Quantify the concentration of the dissolved compound using a pre-validated HPLC

method.

Calculation:

Calculate the solubility in mg/mL or mol/L based on the measured concentration and the

dilution factor.

Protocol 2: Assessment of Compound Stability
Objective: To evaluate the stability of 3-Iodo-4-nitro-N,N-dimethylaniline under various stress

conditions.

Materials:

3-Iodo-4-nitro-N,N-dimethylaniline

Solutions of varying pH (e.g., pH 2, 7, 9)

Thermostatically controlled oven

Photostability chamber

HPLC system

Methodology:

Preparation of Stock Solution:

Prepare a stock solution of 3-Iodo-4-nitro-N,N-dimethylaniline in a suitable solvent (e.g.,

acetonitrile or methanol).

Stress Conditions:

Thermal Stress: Aliquot the stock solution into vials and expose them to elevated

temperatures (e.g., 40 °C, 60 °C) for a set period.

Photostability: Expose aliquots of the stock solution to a controlled light source in a

photostability chamber.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b3331772?utm_src=pdf-body
https://www.benchchem.com/product/b3331772?utm_src=pdf-body
https://www.benchchem.com/product/b3331772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3331772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pH Stress: Add the stock solution to buffers of different pH values and incubate at a

controlled temperature.

Time-Point Analysis:

At specified time intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw samples from each stress

condition.

Quantification:

Analyze the samples by HPLC to determine the remaining concentration of the parent

compound and to identify any degradation products.

Data Analysis:

Plot the concentration of 3-Iodo-4-nitro-N,N-dimethylaniline as a function of time for

each condition to determine the degradation kinetics.

Visualizations
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Solubility Determination Stability Assessment
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Prepare Stock Solution
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Physicochemical Properties Potential Applications

{3-Iodo-4-nitro-N,N-dimethylaniline | {Molecular Structure}}

Solubility
Low in Water

High in Polar Organics

Stability
Stable (Standard Conditions)

Sensitive to Light/Heat/pH

Drug Development
(e.g., medicinal chemistry)

Research Tool
(e.g., chemical probe)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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